Cas no 335410-67-8 (<br>2-(2-Chloro-benzoylamino)-4-methyl-5-m-tolylcarbamoyl-thiophene-3-carboxyli c acid methyl ester)

• Product Name: <br>2-(2-Chloro-benzoylamino)-4-methyl-5-m-tolylcarbamoyl-thiophene-3-carboxyli c acid methyl ester
• CAS No: 335410-67-8
• MF: C₂₂H₁₉ClN₂O₄S
• MW: 442.915263414383
• CID: 3074099
• PubChem ID: 1131578
• Update Time: 2025-04-21

<br>2-(2-Chloro-benzoylamino)-4-methyl-5-m-tolylcarbamoyl-thiophene-3-carboxyli c acid methyl ester Chemical and Physical Properties

Names and Identifiers

• <br>2-(2-Chloro-benzoylamino)-4-methyl-5-m-tolylcarbamoyl-thiophene-3-carboxyli c acid methyl ester
• AKOS000539002
• Methyl2-(2-chlorobenzamido)-4-methyl-5-(m-tolylcarbamoyl)thiophene-3-carboxylate
• Oprea1_703728
• 335410-67-8
• Oprea1_313588
• 2-(2-Chloro-benzoylamino)-4-methyl-5-m-tolylcarbamoyl-thiophene-3-carboxylic acid methyl ester
• Methyl 2-(2-chlorobenzamido)-4-methyl-5-(m-tolylcarbamoyl)thiophene-3-carboxylate

• MDL： MFCD02734047
• Inchi： 1S/C22H19ClN2O4S/c1-12-7-6-8-14(11-12)24-20(27)18-13(2)17(22(28)29-3)21(30-18)25-19(26)15-9-4-5-10-16(15)23/h4-11H,1-3H3,(H,24,27)(H,25,26)
• InChI Key： CWRFTPXBFTVCGJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NC1=C(C(=O)OC)C(C)=C(C(NC2C=CC=C(C)C=2)=O)S1)=O

Computed Properties

• Exact Mass: 442.0754060Da
• Monoisotopic Mass: 442.0754060Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 113Ų